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Compound of Interest

Compound Name: TEXAPON EVR

Cat. No.: B1169755 Get Quote

Navigating the Stability of TEXAPON EVR: A
Technical Support Guide
For researchers, scientists, and drug development professionals working with TEXAPON EVR,

maintaining its stability is crucial for experimental success and product integrity. This technical

support center provides troubleshooting guidance and answers to frequently asked questions

regarding the best practices for storing and handling this versatile surfactant mixture.

Troubleshooting and FAQs
This section addresses common issues encountered during the storage and handling of

TEXAPON EVR, offering solutions to maintain its performance and stability.

Q1: What are the ideal storage conditions for TEXAPON EVR to prevent degradation?

A1: To ensure the long-term stability of TEXAPON EVR, it is recommended to store it in a cool,

dry place, away from direct sunlight and sources of heat.[1] The suitable temperature range for

similar anionic surfactants is typically between 10°C and 30°C.[1] Exposure to temperatures

outside this range can affect its physical properties and performance.

Q2: I've noticed a change in the viscosity of my stored TEXAPON EVR. What could be the

cause and how can I resolve it?
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A2: Changes in viscosity can be attributed to temperature fluctuations. At lower temperatures,

below 20°C, the flowability of similar products like TEXAPON N 70 decreases, and it may

become solid if frozen.[2] Gently warming the product to approximately 50°C for a short period

can restore its original state without compromising quality.[2] Conversely, prolonged storage at

elevated temperatures should be avoided.[2]

Q3: Can TEXAPON EVR be stored in any type of container?

A3: It is crucial to use appropriate and compatible containers for storing TEXAPON EVR. High-

density polyethylene (HDPE) or other corrosion-resistant plastic containers are generally

suitable.[3] Avoid using containers made of materials that may react with surfactants. Always

ensure containers are well-sealed to prevent contamination and moisture absorption.

Q4: What are the signs of TEXAPON EVR degradation I should watch for?

A4: Signs of degradation can include a significant change in color, the development of an

unusual odor, or a noticeable decrease in foaming ability. While TEXAPON EVR is a stable

compound, these changes could indicate contamination or exposure to improper storage

conditions.[1]

Q5: Are there any specific handling precautions I should take during my experiments?

A5: Yes, as with any chemical, proper personal protective equipment (PPE) should be worn,

including safety glasses and gloves.[1] Avoid direct contact with skin and eyes.[1] Ensure good

ventilation in the working area to avoid inhalation of any potential vapors.

Quantitative Data Summary
While specific quantitative stability data for TEXAPON EVR is not readily available in public

literature, the following table summarizes typical properties for a closely related product,

TEXAPON N 70 (Sodium Laureth Sulfate), which constitutes a major component of TEXAPON
EVR. This data can serve as a general guideline.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://epdf.pub/cosmetic-and-toiletry-formulations-volume-2.html
https://epdf.pub/cosmetic-and-toiletry-formulations-volume-2.html
https://epdf.pub/cosmetic-and-toiletry-formulations-volume-2.html
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB51481698_EN.htm
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://archive.org/stream/ErnestW.FlickCosmeticAndToiletryFormulationsVolume2/Ernest_W._Flick_Cosmetic_and_Toiletry_Formulations%20Volume%202_djvu.txt
https://archive.org/stream/ErnestW.FlickCosmeticAndToiletryFormulationsVolume2/Ernest_W._Flick_Cosmetic_and_Toiletry_Formulations%20Volume%202_djvu.txt
https://archive.org/stream/ErnestW.FlickCosmeticAndToiletryFormulationsVolume2/Ernest_W._Flick_Cosmetic_and_Toiletry_Formulations%20Volume%202_djvu.txt
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://www.benchchem.com/product/b1169755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Recommended Storage

Temperature
10°C - 30°C [1]

Short-term Heating

Temperature
Approx. 50°C [2]

pH (10% solution) 6.5 - 9.5 [4]

Active Ingredient Content ~70% [4]

Experimental Protocols
Protocol for Assessing Surfactant Stability

This generalized protocol can be adapted to assess the stability of TEXAPON EVR under

various experimental conditions.

Sample Preparation: Prepare several aliquots of your TEXAPON EVR solution in sealed,

appropriate containers.

Condition Exposure: Store the aliquots under different conditions you wish to test (e.g.,

varying temperatures, light exposure, pH levels). Include a control sample stored under ideal

conditions.

Periodic Testing: At regular intervals (e.g., weekly), retrieve a sample from each condition

and the control.

Analysis: Analyze the samples for key performance indicators:

Visual Inspection: Note any changes in color, clarity, or odor.

pH Measurement: Measure the pH of the solution. A significant shift may indicate

degradation.

Foam Test: Evaluate the foaming ability by shaking a diluted solution and measuring the

foam volume and stability over time.
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Viscosity Measurement: Use a viscometer to check for any changes in viscosity.

Data Recording: Meticulously record all observations and measurements to track stability

over time.

Visualizations
Logical Workflow for TEXAPON EVR Storage and Handling
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Best Practices for TEXAPON EVR Stability

Storage

Handling

Monitoring & Troubleshooting

Outcome

Store at 10-30°C

Wear Appropriate PPE

Protect from Direct Sunlight Use Sealed, Compatible Containers

Visually Inspect for Changes

Ensure Good Ventilation

Test Performance (e.g., Foaming)

Address Viscosity Changes with Gentle Warming

Maintained Product Stability & Performance

Click to download full resolution via product page

Caption: Logical workflow for ensuring the stability of TEXAPON EVR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Full text of "Ernest W. Flick Cosmetic And Toiletry Formulations Volume 2" [archive.org]

2. epdf.pub [epdf.pub]

3. TEXAPON EVR CAS#: 172891-60-0 [m.chemicalbook.com]

4. AU2009347438A1 - Disinfectant comprising electrochemically activated water and
grapefruit seed extract - Google Patents [patents.google.com]

To cite this document: BenchChem. [Best practices for storing and handling TEXAPON EVR
to maintain stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169755#best-practices-for-storing-and-handling-
texapon-evr-to-maintain-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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